Cas no 2070-89-5 (1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro-)

1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro- structure
2070-89-5 structure
Product Name:1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro-
CAS No:2070-89-5
MF:C10H9FN2
MW:176.190265417099
CID:249624
PubChem ID:21567748
Update Time:2025-04-19

1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro-
    • 1H-Pyrrolo[1,2-a]benzimidazole,7-fluoro-2,3-dihydro-(7CI,8CI,9CI)
    • 7-fluoro-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
    • DTXSID301224941
    • 2070-89-5
    • Inchi: 1S/C10H9FN2/c11-7-3-4-8-9(6-7)13-5-1-2-10(13)12-8/h3-4,6H,1-2,5H2
    • InChI Key: SGMRQEKCXJBTDD-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)N1C(CCC1)=N2

Computed Properties

  • Exact Mass: 176.07497646g/mol
  • Monoisotopic Mass: 176.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8Ų
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